2-Chloro-2-(4-nitrophenyl)acetic acid
Overview
Description
“2-Chloro-2-(4-nitrophenyl)acetic acid” is an organic compound that belongs to the class of nitrobenzenes . It is also known as "Acetic acid, 2-chloro-,4-nitrophenyl ester" .
Molecular Structure Analysis
The molecular weight of “this compound” is 215.59 . The InChI code is1S/C8H6ClNO4/c9-7(8(11)12)5-1-3-6(4-2-5)10(13)14/h1-4,7H,(H,11,12) .
Mechanism of Action
Target of Action
It is known that similar compounds have been used in the synthesis of various bioactive compounds , suggesting that 2-Chloro-2-(4-nitrophenyl)acetic acid may interact with a range of biological targets.
Mode of Action
It is likely that the compound interacts with its targets through its nitrophenyl group, which is a common feature in many bioactive compounds .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, suggesting that this compound may affect multiple biochemical pathways .
Pharmacokinetics
It is known that the compound’s bioavailability would be influenced by factors such as absorption, distribution, metabolism, and excretion .
Result of Action
Similar compounds have been found to possess various biological activities, suggesting that this compound may have diverse molecular and cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . These factors can include temperature, pH, and the presence of other chemicals, which can affect the compound’s solubility, stability, and interaction with its targets.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Chloro-2-(4-nitrophenyl)acetic acid is its versatility in the synthesis of various organic compounds. It is also relatively easy to synthesize and purify. However, this compound is toxic and should be handled with care. In addition, its solubility in water is low, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research and development of 2-Chloro-2-(4-nitrophenyl)acetic acid. One direction is the synthesis of new analogs of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a drug for the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases. Furthermore, the development of new methods for the synthesis of this compound and its analogs could lead to more efficient and cost-effective production.
Synthesis Methods
2-Chloro-2-(4-nitrophenyl)acetic acid can be synthesized by the reaction of 4-nitrobenzyl chloride with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction yields this compound as a white crystalline solid with a melting point of 140-142 °C.
Scientific Research Applications
2-Chloro-2-(4-nitrophenyl)acetic acid is widely used in scientific research as an intermediate in the synthesis of various organic compounds. It is also used as a reagent in the determination of amino acids and peptides. In addition, this compound has been used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases.
properties
IUPAC Name |
2-chloro-2-(4-nitrophenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO4/c9-7(8(11)12)5-1-3-6(4-2-5)10(13)14/h1-4,7H,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMFWSPKIXOHWGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-chlorobenzyl)-5-(3,4-dimethoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2621603.png)
![N-[[5-(3,5-Dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-N'-(2-methylsulfanylphenyl)oxamide](/img/structure/B2621604.png)
![N-(3-methyl-4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)propionamide](/img/structure/B2621608.png)
![N-[4-(4-Methylpyrimidin-2-yl)phenyl]prop-2-enamide](/img/structure/B2621609.png)
![(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone](/img/structure/B2621611.png)
![2-[2-(Azepan-1-yl)-2-oxoethyl]sulfanyl-7-methylpyrido[1,2-a][1,3,5]triazin-4-one](/img/structure/B2621619.png)
![3-phenyl-9-propyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one](/img/structure/B2621620.png)
![N-(5-chloro-2-methoxyphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide](/img/structure/B2621622.png)